Cas no 2138380-32-0 (1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one)

• Product Name: 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one
• CAS No: 2138380-32-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6440418
• PubChem ID: 165476730
• Update Time: 2025-10-28

1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one
• 2138380-32-0
• EN300-763171

• Inchi： 1S/C15H22N2O2/c1-19-10-9-15(18)17-13(11-16)7-4-6-12-5-2-3-8-14(12)17/h2-3,5,8,13H,4,6-7,9-11,16H2,1H3
• InChI Key： BDKPVDDNPWEABS-UHFFFAOYSA-N
• SMILES： O=C(CCOC)N1C2C=CC=CC=2CCCC1CN

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one

Research Brief on 1-[2-(Aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one (CAS: 2138380-32-0)

The compound 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one (CAS: 2138380-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzazepine core and methoxypropanone moiety, exhibits potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, positioning it as a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized protocol involves a key reductive amination step, followed by selective acylation, resulting in a high-purity product suitable for preclinical evaluation. This advancement is critical for facilitating further pharmacological studies and potential clinical translation.

Pharmacological evaluations of this compound have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. In vitro assays demonstrated nanomolar binding affinity for the 5-HT2A receptor, a target implicated in the pathophysiology of several CNS disorders. Additionally, preliminary in vivo studies in rodent models showed promising behavioral effects, including reduced anxiety-like behaviors and improved cognitive function, without significant adverse effects. These findings underscore the compound's potential as a multifunctional neurotherapeutic agent.

Further investigations into the mechanism of action of 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have elucidated the compound's binding mode within the 5-HT2A receptor pocket, revealing key interactions with residues in the orthosteric binding site. Such structural insights are invaluable for the rational design of derivatives with enhanced selectivity and potency, paving the way for next-generation therapeutics.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule exhibit inhibitory activity against certain protein kinases involved in cancer cell proliferation. While these findings are preliminary, they highlight the versatility of the benzazepine scaffold and its potential for repurposing in diverse therapeutic areas.

In conclusion, 1-[2-(aminomethyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]-3-methoxypropan-1-one (CAS: 2138380-32-0) represents a promising scaffold for drug discovery, with demonstrated efficacy in CNS and potential applications in oncology. Continued research into its pharmacology, structural optimization, and therapeutic potential is warranted to fully realize its clinical benefits. The recent advancements in synthesis and mechanistic understanding provide a solid foundation for future studies and development efforts.